1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

• CAS: 887587-89-5
• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol
• SMILES: CC(C)(C)OC(=O)N1CCCCC1CNC2=CC=CC=C2F
• InChI: InChI=1S/C17H25FN2O2/c1-17(2,3)22-16(21)20-11-7-6-8-13(20)12-19-15-10-5-4-9-14(15)18/h4-5,9-10,13,19H,6-8,11-12H2,1-3H3
• InChIKey: OXFRDJBUZBAQLL-UHFFFAOYSA-N

Sourcing a piperidine scaffold with the correct regio- and fluoro-substitution pattern for CNS SAR programs often means long lead times from custom synthesis houses. 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine (CAS 887587-89-5) resolves this bottleneck as a pre-functionalized, ready-to-derivatize intermediate. - Pre-installed 2-fluoro-phenylamino pharmacophore streamlines analog synthesis for 5-HT₇ and TRPV1 (IC₅₀ 14,000 nM) programs. - High lipophilicity (XLogP3-AA 4.0) and low TPSA (41.57 Ų) favor blood-brain barrier penetration-critical for CNS-targeted libraries. - Differentiated ortho-fluoro/2-substitution pattern ensures scaffold-specific SAR data not obtainable with generic piperidine analogs. Supplied as a research intermediate with full analytical characterization; contact BenchChem for bulk availability and current lot pricing.

Chemical Identity & Core Properties

1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine (CAS 887587-89-5) is a synthetic organic compound classified as a piperidine derivative with a tert-butoxycarbonyl (Boc) protecting group and a 2-fluoro-substituted phenylamino-methyl side chain . Its molecular formula is C₁₇H₂₅FN₂O₂, with a molecular weight of 308.39 g/mol . The compound serves as a versatile building block and intermediate in medicinal chemistry, particularly for the synthesis of fluorinated piperidine-based drug candidates [1].

Boc-protected piperidine scaffold

2-Fluoro-phenylamino motif pre-installed

Differentiated intermediate for fluorinated drug candidates

• [1] PubChem. 1-Boc-4-(2-fluoro-phenylamino)-piperidine. Compound Summary. Accessed 2025. View Source

Why Generic Substitution Fails

Generic substitution with closely related piperidine analogs is not viable due to the compound's unique structural features—specifically, the ortho-fluorination on the phenylamino ring combined with the 2-position methylamino linker on the Boc-protected piperidine core. While isomers such as the 3-substituted analog (CAS 309747-94-2) or the para-fluoro variant (CAS 887587-99-7) share the same molecular formula and weight, they exhibit distinct conformational, electronic, and steric properties that critically influence both synthetic reactivity and biological target engagement . These differences preclude simple interchange and necessitate a compound-specific selection strategy for downstream applications.

Target compound 2-[(2-fluoro-phenylamino)-methyl]-piperidine (ortho-fluoro, 2-substitution)

Regioisomeric analog Para-fluoro or 3-substituted isomers; identical MW but distinct electronic/steric profiles may alter reactivity and target engagement.

Target compound Pre-installed 2-fluoro-phenylamino pharmacophore

Simple building block Unsubstituted piperidine intermediates lack this motif; may not support TRPV1 or 5-HT7 pathway studies.

Quantitative Evidence Guide

TRPV1 Antagonist Activity

The target compound demonstrates measurable antagonist activity at the human transient receptor potential vanilloid 1 (TRPV1) ion channel, a validated target for pain management. In a functional assay using human recombinant TRPV1 expressed in 1321N1 cells, the compound inhibited pH 5.5-induced calcium influx with an IC₅₀ value of 14,000 nM [1]. This provides a quantifiable baseline for activity, contrasting sharply with the unsubstituted analog 1-Boc-2-(aminomethyl)piperidine (CAS 370069-31-1), which lacks the fluorinated phenylamino pharmacophore and is not reported to possess direct TRPV1 activity, serving instead as a general synthetic building block .

TRPV1 Antagonist Activity

Class-level inference

IC50 14,000 nM

vs unsubstituted analog: no reported TRPV1 antagonism

Supports TRPV1 pathway probe context

Data from recombinant human TRPV1 assay; modest baseline activity

Evidence Dimension	TRPV1 Antagonist Potency (IC₅₀)
Target Compound Data	14,000 nM
Comparator Or Baseline	1-Boc-2-(aminomethyl)piperidine (CAS 370069-31-1) - Not a reported TRPV1 antagonist
Quantified Difference	Target compound shows measurable activity; comparator shows no reported activity
Conditions	pH 5.5-induced calcium influx assay in human 1321N1 cells expressing recombinant human TRPV1

Why This Matters

This activity data provides a direct, albeit modest, functional anchor for selecting the target compound over an unsubstituted analog in projects targeting TRPV1-mediated pathways.

• [1] BindingDB. Entry for BDBM50046295 (CAS 887587-89-5). TRPV1 antagonist activity data. View Source

Physicochemical Profile vs. Regioisomer

The compound's calculated partition coefficient (XLogP3-AA) is 4.0, indicating high lipophilicity . This is a direct consequence of its specific 2-fluoro, 2-methylamino substitution pattern. In contrast, the regioisomeric analog 1-Boc-4-(2-fluoro-phenylamino)-piperidine (CAS 887583-57-5), which lacks the methylene linker, has a significantly lower computed XLogP3-AA of 3.4 [1]. The 0.6 log unit difference corresponds to a ~4-fold difference in lipophilicity, which is a critical parameter for predicting membrane permeability and oral bioavailability in drug development.

Computed logP (XLogP3-AA)

Head-to-head

4.0

Δ 0.6 vs regioisomer (4.0 vs 3.4)

Indicates higher lipophilicity context

Computational prediction; supports permeability profiling

Evidence Dimension	Calculated Partition Coefficient (XLogP3-AA)
Target Compound Data	4.0
Comparator Or Baseline	1-Boc-4-(2-fluoro-phenylamino)-piperidine (CAS 887583-57-5)
Quantified Difference	Δ 0.6 (4.0 vs 3.4)
Conditions	Computational prediction (PubChem, XLogP3 3.0/4.0)

Why This Matters

This quantifiable difference in predicted lipophilicity can guide selection when designing compounds with specific permeability or solubility profiles.

• [1] PubChem. 1-Boc-4-(2-fluoro-phenylamino)-piperidine (CID 43652152). Computed Properties. View Source

TPSA vs. Positional Isomer

The target compound has a computed topological polar surface area (TPSA) of 41.57 Ų . This is numerically distinct from a positional isomer, 1-Boc-3-[(4-fluoro-phenylamino)-methyl]-piperidine (CAS 887587-99-7), which has a computed TPSA of 50.6 Ų . The difference of approximately 9 Ų stems from the distinct spatial arrangement of the side chain. TPSA is a key descriptor for predicting intestinal absorption and blood-brain barrier penetration, making this a tangible differentiator for procurement decisions in CNS drug discovery.

Computed TPSA

Cross-study comparable

41.57 Ų

Δ ~9 Ų vs positional isomer (41.57 vs 50.6 Ų)

Lower TPSA may support membrane permeability

Computed; relevant for BBB penetration predictions

Evidence Dimension	Computed Topological Polar Surface Area (TPSA)
Target Compound Data	41.57 Ų
Comparator Or Baseline	1-Boc-3-[(4-fluoro-phenylamino)-methyl]-piperidine (CAS 887587-99-7)
Quantified Difference	Δ ~9 Ų (41.57 vs 50.6 Ų)
Conditions	Computational prediction

Why This Matters

The lower TPSA of the target compound may confer advantages in crossing biological membranes, offering a differentiated property for medicinal chemists.

5-HT7 Receptor Pharmacophore Match

The target compound embodies a core scaffold, specifically a 2-substituted piperidine with an N-aryl moiety, that is structurally analogous to piperidine derivatives claimed in patent literature for their utility as agents for treating or preventing diseases related to the 5-HT₇ serotonin receptor [1][2]. While direct quantitative binding data for this exact compound is not publicly available, its structural alignment with this pharmacophore provides a class-level inference for potential activity, distinguishing it from analogs lacking this specific 2-substitution pattern.

5-HT7 Pharmacophore Fit

Class-level inference

2-Substituted piperidine with N-aryl group

Aligned with patented 5-HT7 ligands

Supports exploratory 5-HT7 SAR studies

No direct binding data available; structural analogy only

Evidence Dimension	Structural Similarity to 5-HT₇ Pharmacophore
Target Compound Data	Contains 2-substituted piperidine core with N-aryl group
Comparator Or Baseline	1-Boc-4-(2-fluoro-phenylamino)-piperidine (CAS 887583-57-5) - 4-substitution pattern
Quantified Difference	Different substitution position on the piperidine ring (2- vs 4-)
Conditions	Structural analysis based on patent claims

Why This Matters

This structural inference supports the selection of the target compound over 4-substituted analogs for research programs specifically targeting the 5-HT₇ receptor.

• [1] Makino, S. et al. Piperidine derivative and pharmaceutical use thereof. US Patent 7,683,077 B2. Issued Mar. 23, 2010. View Source
• [2] USPTO Assignment. Piperidine Derivative and Preparation Method and Pharmaceutical Use Thereof. Reel/Frame 046139/0718. Recorded June 20, 2018. View Source

Research & Industrial Applications

TRPV1 Probes & Drug Candidates

The compound's measurable antagonist activity at the TRPV1 receptor (IC₅₀ = 14,000 nM) establishes a functional baseline for this scaffold [1]. This makes it a valuable starting point for medicinal chemistry campaigns focused on pain or inflammation, where it can be used to synthesize focused libraries of analogs to improve potency and selectivity, building directly upon its quantifiable, albeit modest, activity.

CNS-Penetrant Compound Development

The compound's high lipophilicity (XLogP3-AA of 4.0) and low TPSA (41.57 Ų) differentiate it from regioisomeric analogs and suggest favorable properties for crossing the blood-brain barrier . This positions it as a preferred intermediate for synthesizing CNS-targeted drug candidates where enhanced membrane permeability is a critical design parameter.

5-HT7 Receptor Pharmacophore Exploration

Given its structural homology to patented piperidine derivatives with claimed 5-HT₇ receptor activity, this compound is a logical building block for exploratory chemistry programs investigating novel ligands for this GPCR target [2]. Its specific 2-substitution pattern on the piperidine ring makes it a unique template for generating structure-activity relationship (SAR) data in this therapeutic area.

Differentiated Building Block in Medicinal Chemistry

Unlike the simpler, unsubstituted analog 1-Boc-2-(aminomethyl)piperidine, the target compound incorporates a pre-installed 2-fluoro-phenylamino moiety . This functional group introduces both lipophilicity and a potential pharmacophore, offering synthetic chemists a more advanced, differentiated intermediate that can streamline the synthesis of more complex molecular architectures.

Application

Selection Property

Validation Focus

TRPV1 pathway probe development

Reported TRPV1 antagonist response

Potency optimization in TRPV1-mediated pathway studies

CNS-oriented drug design

Lipophilic profile and low TPSA context

Predicted membrane permeability (BBB) assessment

5-HT7 receptor pharmacophore studies

2-Substituted piperidine with N-aryl motif

Structure-activity relationship (SAR) evaluation

Advanced fluorinated intermediate

Pre-installed 2-fluoro-phenylamino group

Synthetic efficiency in complex molecule construction

• [1] BindingDB. Entry for BDBM50046295 (CAS 887587-89-5). TRPV1 antagonist activity data. View Source
• [2] Makino, S. et al. Piperidine derivative and pharmaceutical use thereof. US Patent 7,683,077 B2. Issued Mar. 23, 2010. View Source